(S)-2-amino-3-(methylamino)propanoic acid hydrochloride (S)-2-amino-3-(methylamino)propanoic acid hydrochloride β-Methylamino-L-alanine (BMAA) is a neurotoxic non-proteinogenic amino acid that has been found in cyanobacteria. It is cytotoxic to mouse primary cortical neurons when used at a concentration of 3 mM in the presence of bicarbonate, an effect that can be blocked by the NMDA receptor antagonist MK-801 or the mGluR5 receptor antagonist MPEP. BMAA (3 mM) stimulates release of glutamate and induces oxidative stress in the same cells. It also enhances neuronal cell death induced by amyloid-β (25-35) in mouse primary cortical neurons when used at a concentration of 0.1 mM. Intracerebroventricular administration of BMAA (500 µg/animal) induces wet-dog shakes, rigidity, and clonic convulsions in rats. It induces parkinsonism in cynomolgus monkeys. BMAA has been found in commercial seafood.

Brand Name: Vulcanchem
CAS No.: 16012-55-8
VCID: VC0103778
InChI: InChI=1S/C4H10N2O2.ClH/c1-6-2-3(5)4(7)8;/h3,6H,2,5H2,1H3,(H,7,8);1H/t3-;/m0./s1
SMILES: CNCC(C(=O)O)N.Cl
Molecular Formula: C4H11ClN2O2
Molecular Weight: 154.59 g/mol

(S)-2-amino-3-(methylamino)propanoic acid hydrochloride

CAS No.: 16012-55-8

Cat. No.: VC0103778

Molecular Formula: C4H11ClN2O2

Molecular Weight: 154.59 g/mol

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(S)-2-amino-3-(methylamino)propanoic acid hydrochloride - 16012-55-8

Specification

Description β-Methylamino-L-alanine (BMAA) is a neurotoxic non-proteinogenic amino acid that has been found in cyanobacteria. It is cytotoxic to mouse primary cortical neurons when used at a concentration of 3 mM in the presence of bicarbonate, an effect that can be blocked by the NMDA receptor antagonist MK-801 or the mGluR5 receptor antagonist MPEP. BMAA (3 mM) stimulates release of glutamate and induces oxidative stress in the same cells. It also enhances neuronal cell death induced by amyloid-β (25-35) in mouse primary cortical neurons when used at a concentration of 0.1 mM. Intracerebroventricular administration of BMAA (500 µg/animal) induces wet-dog shakes, rigidity, and clonic convulsions in rats. It induces parkinsonism in cynomolgus monkeys. BMAA has been found in commercial seafood.

CAS No. 16012-55-8
Molecular Formula C4H11ClN2O2
Molecular Weight 154.59 g/mol
IUPAC Name (2S)-2-amino-3-(methylamino)propanoic acid;hydrochloride
Standard InChI InChI=1S/C4H10N2O2.ClH/c1-6-2-3(5)4(7)8;/h3,6H,2,5H2,1H3,(H,7,8);1H/t3-;/m0./s1
Standard InChI Key VDXYGASOGLSIDM-DFWYDOINSA-N
Isomeric SMILES CNC[C@@H](C(=O)O)N.Cl
SMILES CNCC(C(=O)O)N.Cl
Canonical SMILES CNCC(C(=O)O)N.Cl

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